1-(3-Nitrophenyl)-1H-tetrazole

• IUPAC Name: 1-(3-nitrophenyl)tetrazole
• InChI: InChI=1S/C7H5N5O2/c13-12(14)7-3-1-2-6(4-7)11-5-8-9-10-11/h1-5H
• InChI Key: UJGJMZVYYVWKOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])N2C=NN=N2
• Molecular Formula: C7H5N5O2
• DSSTOX Substance ID: DTXSID70356622
• Molecular Weight: 191.15 g/mol
• CAS RN: 14213-10-6

Description

Chemical Reactions Analysis

While specific chemical reactions involving “1-(3-Nitrophenyl)-1H-tetrazole” are not available, related compounds with nitro groups are known to undergo various reactions, including hydrolysis, reduction, and reaction with Grignard reagents.

Scientific Research Applications

Corrosion Inhibition

1-(4-Nitrophenyl)-5-amino-1H-tetrazole, a closely related compound, has been shown to inhibit the corrosion of 316L stainless steel in sulfuric acid, suggesting potential applications in materials protection and industrial maintenance. This compound forms a protective layer on the metal surface, hindering acid attack and modifying the anodic dissolution process. Its efficiency was confirmed through potentiodynamic polarization and electrochemical impedance spectroscopy, and its adsorption on the metal surface follows the Langmuir adsorption model (Ehsani et al., 2014).

Thermal Decomposition Studies

Phenyl tetrazoles, including 1-(4-nitrophenyl)-1H-tetrazole, have been investigated for their thermal decomposition properties. These compounds undergo exothermic decomposition at specific temperatures, with the release of nitrogen and isonitrile as decomposition products. Such studies are crucial in understanding the stability and potential applications of these compounds in various temperature-sensitive environments (Yılmaz et al., 2015).

Catalytic Applications

Tetrazoles, including derivatives like 1-(4-nitrophenyl)-1H-tetrazole, have shown potential in catalyzing specific reactions, such as ester hydrolysis at neutral pH. Modifications in the tetrazole structure, such as inserting a heteroatom in the side chain, significantly impact their catalytic efficiency. These findings open avenues for the use of tetrazoles in various biochemical and industrial processes (Bhattacharya & Vemula, 2005).

Cytochemical Applications

Particularly in the field of histology, tetrazole derivatives have been used for cytochemical demonstrations, such as visualizing enzymatic activity in tissue sections. This indicates a potential for using 1-(3-Nitrophenyl)-1H-tetrazole in diagnostic and research contexts where enzyme visualization is critical (Nachlas et al., 1957).

Synthesis and Structural Analysis

The synthesis and crystal structure analysis of derivatives of 1-(4-nitrophenyl)-1H-tetrazole reveal insights into their molecular structure and potential applications. Understanding the molecular structure is key to exploring new applications in materials science and pharmacology (Lyakhov et al., 2008).

Pharmaceutical Applications

While direct applications in pharmaceuticals were not found in the search, closely related tetrazole compounds have been studied for their potential as antitubercular agents. This suggests that 1-(3-Nitrophenyl)-1H-tetrazole could be explored for similar medical applications, given the structural similarities and bioactive properties of tetrazoles (Karabanovich et al., 2015).

Future Directions

While specific future directions for “1-(3-Nitrophenyl)-1H-tetrazole” are not available, research into similar compounds continues to be an active area of study. Future research may focus on the synthesis, properties, and potential applications of these and related compounds.